Cas no 119301-02-9 (Octanediimidamide)

Octanediimidamide structure
Octanediimidamide structure
Product Name:Octanediimidamide
CAS No:119301-02-9
MF:C8H18N4
MW:170.255321025848
CID:132161
PubChem ID:4386521
Update Time:2025-04-19

Octanediimidamide Chemical and Physical Properties

Names and Identifiers

    • Octanediimidamide
    • 1,6-DIAMIDINOHEXANE
    • Octandiamidin
    • octanediamidine
    • Suberamidine(6CI)
    • Suberinsaeureamidin
    • AKOS006295192
    • CHEMBL105668
    • 1,7-diimino-1,7-octanediamine
    • 119301-02-9
    • DTXSID60402723
    • BDBM50032477
    • SCHEMBL23668354
    • D33122
    • Inchi: 1S/C8H18N4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H3,9,10)(H3,11,12)
    • InChI Key: BVHMSBKWWMXRLG-UHFFFAOYSA-N
    • SMILES: NC(CCCCCCC(=N)N)=N

Computed Properties

  • Exact Mass: 170.15300
  • Monoisotopic Mass: 170.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • PSA: 99.74000
  • LogP: 2.79900
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.